Nickel(2+);5,12,18,25,31,38,44,51-octabutoxy-2,15,28,41,53,55-hexaza-54,56-diazanidatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentaconta-1,3,5,7,9,11,13,15,17,19,21,23,25,27(55),28,30,32,34,36,38,40,42(53),43,45,47,49,51-heptacosaene

• CAS No.: 155773-70-9
• Molecular Formula: C80H88N8NiO8
• Molecular Weight: 1348.3 g/mol
• IUPAC Name: nickel(2+);5,12,18,25,31,38,44,51-octabutoxy-2,15,28,41,53,55-hexaza-54,56-diazanidatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentaconta-1,3,5,7,9,11,13,15,17,19,21,23,25,27(55),28,30,32,34,36,38,40,42(53),43,45,47,49,51-heptacosaene
• InChI: InChI=1S/C80H88N8O8.Ni/c1-9-17-41-89-65-49-33-25-26-34-50(49)66(90-42-18-10-2)58-57(65)73-81-74(58)86-76-61-62(70(94-46-22-14-6)54-38-30-29-37-53(54)69(61)93-45-21-13-5)78(83-76)88-80-64-63(71(95-47-23-15-7)55-39-31-32-40-56(55)72(64)96-48-24-16-8)79(84-80)87-77-60-59(75(82-77)85-73)67(91-43-19-11-3)51-35-27-28-36-52(51)68(60)92-44-20-12-4;/h25-40H,9-24,41-48H2,1-8H3;/q-2;+2
• InChI Key: ZRFVVSDVYUSJMJ-UHFFFAOYSA-N
• SMILES: CCCCOC1=C2C=CC=CC2=C(C3=C4[N-]C(=C31)N=C5C6=C(C7=CC=CC=C7C(=C6C(=N5)N=C8C9=C(C1=CC=CC=C1C(=C9C(=NC1=NC(=N4)C2=C(C3=CC=CC=C3C(=C21)OCCCC)OCCCC)[N-]8)OCCCC)OCCCC)OCCCC)OCCCC)OCCCC.[Ni+2]

Description

Nickel(2+);5,12,18,25,31,38,44,51-octabutoxy-2,15,28,41,53,55-hexaza-54,56-diazanidatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentaconta-1,3,5,7,9,11,13,15,17,19,21,23,25,27(55),28,30,32,34,36,38,40,42(53),43,45,47,49,51-heptacosaene is a useful research compound. Its molecular formula is C80H88N8NiO8 and its molecular weight is 1348.3 g/mol. The purity is usually 95%.
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Customer Q & A

Q1: Why is there growing interest in Nickel(II)-5,9,14,18,23,27,32,36-octabutoxy-2,3-naphthalocyanine for tumor therapy?

A1: NiNc(OBu)8 belongs to a family of compounds called metallonaphthalocyanines, which have shown promise as photothermal sensitizers for tumor therapy. [] This means they can absorb light and convert it into heat, potentially destroying tumor cells. The research investigates how the central metal ion in these compounds influences their photophysical properties, specifically their behavior upon light absorption. Understanding these properties is crucial for optimizing their use in photothermal therapy.

Q2: How does the central metal ion affect the photophysical properties of metallonaphthalocyanines?

A2: The study used both experimental techniques (like transient absorption spectrometry) and theoretical calculations (DFT/TDDFT) to investigate this. The central metal ion significantly influences the electronic structure and excited state dynamics of these molecules. [] Essentially, it dictates how the molecule interacts with light energy and how that energy is subsequently used or dissipated. The research provides a detailed analysis of the energy levels within the molecule and the sequence of events after light absorption, highlighting the profound impact of the central metal ion.